Cas no 2171764-05-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid
• CAS No: 2171764-05-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6102178
• PubChem ID: 165606636
• Update Time: 2025-07-17

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanoyl]azetidine-2-carboxylic acid
• EN300-1519254
• 2171764-05-7

• Inchi： 1S/C26H30N2O5/c1-25(2,23(31)28-14-13-21(28)22(29)30)26(3,4)27-24(32)33-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,13-15H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： RCUYBIIIMCQKOO-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid: A Novel Compound with Promising Therapeutic Potential

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid (CAS No. 2171764-05-7) is a complex organic compound that has garnered significant attention in the field of biomedical research due to its unique structural features and potential pharmacological applications. This molecular entity combines elements of azetidine derivatives, fluorenyl moieties, and carboxylic acid functionalities, which together may confer specific biological activities. Recent advances in drug discovery and targeted therapy have highlighted the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of such compounds.

The fluoren-9-yl group in this molecule is a heterocyclic aromatic ring system that is frequently used as a protecting group in peptide chemistry due to its stability under mild reaction conditions. When combined with the methoxycarbonyl group, this fluoren-9-yl moiety forms a fluorenyl methoxycarbonyl (Fmoc) derivative, which is a commonly employed protecting group in solid-phase peptide synthesis. The Fmoc group is particularly valuable in peptide synthesis as it allows for selective deprotection under specific reaction conditions, ensuring the fidelity of peptide sequence during polymerization processes.

The azetidine-2-carboxylic acid portion of the molecule is a four-membered heterocyclic ring containing a carboxylic acid functional group. This structural motif is widely studied for its proteolytic resistance and peptide backbone stabilization properties. The azetidine ring is often used as a peptide mimetic in drug design, offering advantages such as improved metabolic stability and reduced immunogenicity compared to traditional peptide-based therapeutics. The trimethylbutanoyl substituent further modulates the hydrophobicity and lipophilicity of the molecule, which may influence its cell membrane permeability and targeting efficiency.

Recent in vitro and in vivo studies have demonstrated that 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid exhibits promising anti-inflammatory and antioxidant activities. Researchers have observed that this compound can modulate NF-κB signaling pathways, which are central to inflammatory responses. Additionally, its carboxylic acid functional group may contribute to radical scavenging capabilities, making it a potential candidate for neurodegenerative disease treatment. These findings align with current trends in precision medicine, where targeted molecular interventions are increasingly prioritized over broad-spectrum therapeutics.

The fluoren-9-yl and azetidine moieties in this compound may also play a role in protein-protein interactions. The fluorenyl group is known for its fluorescent properties, which could be exploited for fluorescence-based imaging techniques in biomedical applications. Meanwhile, the azetidine ring may act as a molecular scaffold for drug conjugation, enabling the development of targeted drug delivery systems. These multifunctional properties make the compound a versatile platform for biomolecular engineering and therapeutic innovation.

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid has also been investigated for its potential in cancer therapy. Preliminary studies suggest that its hydrophobic substituents may enhance drug penetration into tumor cells, while its carboxylic acid functionality could facilitate drug release under acidic conditions. This pH-responsive behavior is particularly relevant in tumor microenvironment targeting, where acidic extracellular conditions are commonly observed. These properties make the compound a candidate for chemotherapy and targeted drug delivery strategies.

From a synthetic chemistry perspective, the fluorenyl methoxycarbonyl (Fmoc) group in this molecule is a key synthetic intermediate. The Fmoc group can be selectively removed using piperidine in dimethylformamide (DMF), a process that is widely used in peptide synthesis. The azetidine ring can be synthesized through cyclicization reactions, often involving amine and carboxylic acid functional groups. These synthetic strategies highlight the modularity of the compound, which is a critical factor in drug development and molecular design.

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid is also being explored for its potential in regenerative medicine. The hydrophobic properties of the trimethylbutanoyl group may enhance cell adhesion and extracellular matrix interactions, which are essential for tissue engineering applications. Furthermore, its anti-inflammatory properties could support wound healing and organ regeneration processes. These multifunctional capabilities make it a promising candidate for biomedical applications beyond traditional pharmacological uses.

Current research efforts are focused on optimizing the therapeutic potential of this compound through structure modification and functional group manipulation. For instance, alkyl substitutions on the azetidine ring may enhance drug stability and bioavailability, while fluorenyl derivatives could be tailored for specific targeting applications. These customization strategies are aligned with personalized medicine approaches, where patient-specific molecular interactions are prioritized to maximize therapeutic outcomes.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidine-2-carboxylic acid represents a significant advancement in biomedical research and drug development. Its unique molecular structure and functional properties make it a versatile platform for targeted therapies, drug delivery systems, and biomolecular engineering. As research in molecular biology and pharmacology continues to evolve, compounds like this one are likely to play an increasingly important role in precision medicine and innovative therapeutic strategies.

Further studies are needed to fully elucidate the mechanisms of action, pharmacokinetics, and toxicological profiles of this compound. However, the current preliminary findings suggest that it has the potential to contribute to novel therapeutic approaches in various clinical domains. The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and clinicians in advancing biomedical science and drug discovery.